N-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)-2-piperidin-4-yl-acetamide hydrochloride

• IUPAC Name: N-(1-ethyl-3-methylpyrazol-4-yl)-2-piperidin-4-ylacetamide;hydrochloride
• InChI: InChI=1S/C13H22N4O.ClH/c1-3-17-9-12(10(2)16-17)15-13(18)8-11-4-6-14-7-5-11;/h9,11,14H,3-8H2,1-2H3,(H,15,18);1H
• InChI Key: DYKITTQFUOOAQT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C)NC(=O)CC2CCNCC2.Cl
• Molecular Formula: C13H23ClN4O
• Molecular Weight: 286.80 g/mol
• CAS No.: 1361115-78-7

Description

N-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)-2-piperidin-4-yl-acetamide hydrochloride, or NEMPA, is a synthetic molecule used in various scientific research applications. It is a white crystalline powder with a molecular weight of 333.8 g/mol. NEMPA has a melting point of 202-204°C and a solubility of 1.0 g/mL in water. NEMPA has a range of biochemical and physiological effects, as well as advantages and limitations when used in laboratory experiments.

Mechanism of Action

NEMPA has been found to act as an antagonist at the neuropeptide Y receptor. It binds to the receptor and prevents the activation of the receptor, thus blocking the effects of neuropeptide Y. NEMPA has also been found to act as an inhibitor of the enzyme cyclooxygenase-2, which is involved in the production of pro-inflammatory molecules.
Biochemical and Physiological Effects
NEMPA has been found to have a range of biochemical and physiological effects. It has been found to reduce inflammation, reduce oxidative stress, and modulate the immune response. NEMPA has also been found to have neuroprotective effects, as well as to reduce the production of pro-inflammatory molecules.

Advantages and Limitations for Lab Experiments

NEMPA has a number of advantages and limitations when used in laboratory experiments. One advantage of using NEMPA is that it is easily synthesized and can be stored for long periods of time without degradation. However, NEMPA is not very soluble in water, which can limit its use in certain experiments. Additionally, NEMPA has a high melting point, which can make it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for the use of NEMPA. One potential direction is to use NEMPA as a therapeutic agent for the treatment of neuroinflammation and oxidative stress. Additionally, NEMPA could be used to study the effects of neuropeptide Y and its receptor system in greater detail. Furthermore, NEMPA could be used to investigate the mechanism of action of certain drugs, as well as to study the effects of other neuroactive molecules. Finally, NEMPA could be used to study the effects of inflammation on the immune system and to develop new drugs for the treatment of inflammatory diseases.

Scientific Research Applications

NEMPA has been used in a variety of scientific research applications. It has been used to study the effects of neuroinflammation, as well as to investigate the effects of neuropeptide Y and its receptor system. NEMPA has also been used to study the effects of oxidative stress, as well as to investigate the mechanism of action of certain drugs.